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Compound of Interest

Compound Name: 4-Aminophenylalanine

Cat. No.: B1267222 Get Quote

For researchers, scientists, and professionals in drug development, meticulous adherence to

safety protocols is paramount, extending beyond the bench to the proper disposal of all

chemical reagents. This guide provides essential, immediate safety and logistical information

for the operational disposal of 4-Aminophenylalanine, ensuring the protection of laboratory

personnel and the environment.

Immediate Safety and Handling
Before initiating any disposal procedure, it is crucial to consult the Safety Data Sheet (SDS) for

4-Aminophenylalanine. This compound is classified as a skin and eye irritant.[1][2][3]

Therefore, appropriate personal protective equipment (PPE) must be worn at all times.

Required Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves.[1]

Eye Protection: Use safety glasses or goggles.[1]

Lab Coat: A standard lab coat is necessary to prevent skin contact.[1]

In the event of a spill, avoid generating dust. For small spills, the material should be dampened

with water and transferred to a sealed, suitable container for disposal.[1] The affected area

should then be cleaned with soap and water.[1]
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Quantitative Data Summary
The following table summarizes key data for 4-Aminophenylalanine for easy reference.

Property Value

CAS Number 943-80-6[1][2]

Molecular Formula C₉H₁₂N₂O₂[1][2]

Molecular Weight 180.20 g/mol [1][2]

Primary Hazards Skin Irritation, Eye Irritation[1][2][3]

Step-by-Step Disposal Procedure
Chemical waste generators are responsible for determining if a chemical is classified as

hazardous waste and must adhere to local, regional, and national regulations for complete and

accurate classification and disposal.[1] The following procedure outlines the recommended

steps for the proper disposal of 4-Aminophenylalanine.

Characterization: Determine if the 4-Aminophenylalanine waste is contaminated with other

hazardous materials. If it is, the entire mixture must be treated as hazardous waste.[1]

Segregation: Keep 4-Aminophenylalanine waste separate from other chemical waste

streams to prevent unintended reactions.[1]

Labeling: Clearly label the waste container with "4-Aminophenylalanine" and list any other

contaminants present.[1]

Storage: Store the sealed waste container in a designated, well-ventilated area, away from

incompatible materials.[1]

Licensed Disposal: Arrange for the collection and disposal of the waste through a licensed

hazardous waste disposal company.[1] Contact your institution's Environmental Health and

Safety (EHS) office for established procedures.[1]
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The following diagram illustrates the decision-making process for the proper disposal of 4-
Aminophenylalanine.
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Caption: Disposal workflow for 4-Aminophenylalanine.

Experimental Protocols
Currently, there are no widely established experimental protocols for the in-lab neutralization or

deactivation of 4-Aminophenylalanine for disposal purposes. The standard and

recommended procedure is to manage it as hazardous waste through a licensed disposal

service. Attempting to neutralize the compound without a validated protocol could lead to

unforeseen hazardous reactions. Always consult with your institution's EHS office before

attempting any chemical treatment of waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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